6-ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 6-ethyl-1-propan-2-ylimidazo[1,2-b]pyrazole
• InChI: InChI=1S/C10H15N3/c1-4-9-7-10-12(8(2)3)5-6-13(10)11-9/h5-8H,4H2,1-3H3
• InChI Key: WBBZEFDIOVHDIK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C=CN(C2=C1)C(C)C
• Molecular Formula: C10H15N3
• Molecular Weight: 177.25 g/mol

Description

“6-ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole” is a compound with the molecular formula C10H15N3 and a molecular weight of 177.25 g/mol. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of imidazole derivatives, such as “this compound”, often involves the use of a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles.

Molecular Structure Analysis

Imidazole, the core structure of “this compound”, is known as 1,3-diazole. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole derivatives show a broad range of chemical and biological properties. They are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Physical And Chemical Properties Analysis

Imidazole, the core structure of “this compound”, is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Synthetic Methodologies and Derivatives Formation

Research has explored the synthesis of various derivatives of imidazo[1,2-b]pyrazoles and related compounds through different chemical reactions. For instance, the synthesis of 1-functionalized imidazo[1,5-a]pyrazolo[5,1-c]pyrazines involved reactions with ethyl isocyanoacetate, leading to the formation of ethyl imidazo[1,5-a]pyrazolo[5,1-c]pyrazine-1-carboxylates. These derivatives were then hydrolyzed to yield corresponding acids and reduced to alcohols, which were further oxidized to aldehydes (Tsizorik et al., 2018). Similarly, a facile synthesis approach was utilized for a 46-membered imidazo[1,2-b]pyrazole library via a sequential one-pot synthetic approach, highlighting the compound's versatility in creating a diverse chemical library (Demjén et al., 2014).

Crystal Structure and Molecular Design

The crystal structure analysis of derivatives, such as 7-ethoxycarbonyl-2-methyl-6-methylthio-1H-imidazo[1,2-b]pyrazole, provides insights into the compound's molecular design. Such studies are crucial for understanding the compound's physical characteristics and potential interactions in biological systems (Li et al., 2009).

Potential Biological and Pharmacological Applications

Imidazo[1,2-b]pyrazole derivatives have been explored for their potential anticancer and antipsychotic activities. Research into imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, which share structural similarities with imidazo[1,2-b]pyrazoles, has indicated significant antitumor activity in mice (Temple et al., 1987). Another study reported on the synthesis of 1H-imidazo[1,2-c]pyrazolo[3,4-e]pyrimidines, which exhibited antipsychotic-like effects without the affinity for brain dopamine receptors, suggesting a unique mechanism of action (Dewald et al., 1988).

Future Directions

The future directions for “6-ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole” and similar compounds could involve further exploration of their biological activities and potential applications in pharmaceuticals, given the broad range of activities exhibited by imidazole derivatives.

Mechanism of Action

Target of Action

Imidazole-containing compounds are known to interact with a broad range of biological targets .

Mode of Action

It’s known that imidazole-containing compounds can interact with their targets through donor-acceptor interactions . For instance, the malononitrile group, a strong electron-withdrawing group, can interact with the proaromatic electron-donor 2-methylene-2,3-dihydro-1H-imidazole .

Biochemical Pathways

Imidazole-containing compounds are known to affect a wide range of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

It’s known that the solubility of imidazole-containing compounds can be significantly improved in aqueous media , which could potentially impact their bioavailability.

Result of Action

Imidazole-containing compounds are known to exhibit a wide range of biological activities, including antimicrobial, anti-cancer, and anti-inflammatory effects .

Action Environment

The functionalization of the 1h-imidazo[1,2-b]pyrazole scaffold using a br/mg-exchange, as well as regioselective magnesiations and zincations with tmp-bases (tmp = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles, has been reported . This suggests that the compound’s action could potentially be influenced by the presence of these and other environmental factors.